Cas no 1485396-88-0 (1-(4-chlorothiophen-2-yl)-2-(methylamino)ethan-1-ol)

• Product Name: 1-(4-chlorothiophen-2-yl)-2-(methylamino)ethan-1-ol
• CAS No: 1485396-88-0
• MF: C₇H₁₀ClNOS
• MW: 191.678399562836
• CID: 5941333
• PubChem ID: 82403069
• Update Time: 2025-06-13

1-(4-chlorothiophen-2-yl)-2-(methylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorothiophen-2-yl)-2-(methylamino)ethan-1-ol
• 1485396-88-0
• EN300-1992972

• Inchi： 1S/C7H10ClNOS/c1-9-3-6(10)7-2-5(8)4-11-7/h2,4,6,9-10H,3H2,1H3
• InChI Key： UWTRCCWCIBTSPF-UHFFFAOYSA-N
• SMILES： ClC1=CSC(=C1)C(CNC)O

Computed Properties

• Exact Mass: 191.0171628g/mol
• Monoisotopic Mass: 191.0171628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 60.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(4-chlorothiophen-2-yl)-2-(methylamino)ethan-1-ol

Professional Introduction to 1-(4-chlorothiophen-2-yl)-2-(methylamino)ethan-1-ol (CAS No. 1485396-88-0)

1-(4-chlorothiophen-2-yl)-2-(methylamino)ethan-1-ol is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. With the CAS number 1485396-88-0, this molecule has been extensively studied for its potential applications in drug development and medicinal chemistry. The compound’s molecular structure, featuring a thiophene ring substituted with a chlorine atom and an amine group, makes it a versatile scaffold for synthesizing novel bioactive molecules.

The< b>4-chlorothiophen-2-yl moiety is particularly noteworthy due to its ability to interact with biological targets in a manner that can be finely tuned through structural modifications. This feature has made it a valuable component in the design of molecules targeting neurological disorders, infectious diseases, and other therapeutic areas. The presence of the< b>methylamino group further enhances the compound’s pharmacological profile by contributing to its solubility and metabolic stability, which are critical factors in drug design.

In recent years, there has been a surge in research focused on developing new therapeutic agents derived from heterocyclic compounds. Among these, thiophene derivatives have shown remarkable promise due to their diverse biological activities. The compound 1-(4-chlorothiophen-2-yl)-2-(methylamino)ethan-1-ol exemplifies this trend, as it has been explored in several preclinical studies for its potential as an anti-inflammatory and analgesic agent. Its ability to modulate key signaling pathways involved in pain perception and inflammation has made it a subject of intense interest.

One of the most compelling aspects of this compound is its structural flexibility, which allows for the creation of analogs with enhanced pharmacological properties. Researchers have leveraged this flexibility to develop derivatives that exhibit improved selectivity and reduced side effects. For instance, modifications to the< b>methylamino group have been shown to significantly alter the compound’s binding affinity to specific receptors, thereby fine-tuning its therapeutic efficacy.

The synthesis of 1-(4-chlorothiophen-2-yl)-2-(methylamino)ethan-1-ol involves a series of well-established organic reactions, including nucleophilic substitution and condensation reactions. These synthetic routes have been optimized to ensure high yields and purity, making the compound readily available for further research. The availability of high-quality starting materials and well-characterized intermediates has facilitated rapid progress in exploring its pharmacological potential.

In addition to its therapeutic applications, this compound has also been investigated for its role in chemical biology research. Its unique structure allows it to serve as a probe for understanding the mechanisms of various biological processes. By studying how 1-(4-chlorothiophen-2-yl)-2-(methylamino)ethan-1-ol interacts with biological targets, researchers can gain valuable insights into disease pathways and develop more effective treatment strategies.

The latest advancements in computational chemistry have further accelerated the discovery process for this class of compounds. Molecular modeling techniques have been employed to predict the binding modes of 1-(4-chlorothiophen-2-yl)-2-(methylamino)ethan-1-ol with various targets, providing a rational basis for designing more potent derivatives. These computational approaches complement experimental efforts by identifying promising candidates for further validation.

The compound’s potential extends beyond traditional pharmaceutical applications. It has been explored as a building block for developing materials with unique properties, such as liquid crystals and organic semiconductors. The ability of thiophene derivatives to self-assemble into ordered structures makes them attractive for use in advanced technological applications.

Ethical considerations are also paramount in the research and development of new chemical entities like 1-(4-chlorothiophen-2-yl)-2-(methylamino)ethan-1-ol. Ensuring that synthetic routes are environmentally sustainable and that research is conducted with appropriate safety measures are essential aspects of modern drug discovery. Efforts are ongoing to develop greener synthetic methodologies that minimize waste and reduce environmental impact.

The future prospects for this compound remain promising, with ongoing research aimed at uncovering new therapeutic applications and optimizing its pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further innovation in this area. As our understanding of biological systems continues to evolve, so too will our ability to harness the potential of molecules like 1-(4-chlorothiophen-2-yl)-2-(methylamino)ethan-1-ol.